3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: 3-iodo-5-methoxy-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C12H14INO3/c1-7(2)6-17-11-9(13)4-8(12(14)15)5-10(11)16-3/h4-5H,1,6H2,2-3H3,(H2,14,15)
• InChI Key: OQYMMTZTYGIMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C=C(C=C1I)C(=O)N)OC
• Molecular Formula: C12H14INO3
• Molecular Weight: 347.15 g/mol

Description

3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide is a synthetic compound that has been widely used in scientific research. This compound is also known as IMB-3 and has been used for various purposes such as studying the mechanism of action and the biochemical and physiological effects of the compound.

Mechanism of Action

The mechanism of action of 3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes that are involved in the regulation of various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide in lab experiments is that the compound is readily available and can be synthesized in large quantities. However, one of the limitations of using this compound is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the use of 3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide in scientific research. One possible future direction is to investigate the compound's potential as a treatment for certain diseases such as cancer and inflammation. Another future direction is to study the compound's mechanism of action in more detail to better understand its biological effects.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. The compound has been used to study the mechanism of action and the biochemical and physiological effects of the compound. While the compound's mechanism of action is not fully understood, it has shown promise as a potential treatment for certain diseases. There are several future directions for the use of this compound in scientific research, and further studies are needed to fully understand its potential.

Synthesis Methods

The synthesis of 3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide is a complex process that involves several steps. The synthesis process starts with the reaction of 4-aminophenol with iodine and hydrochloric acid to form 4-iodoaniline. The 4-iodoaniline is then reacted with methoxyphenylacetic acid to form 3-iodo-5-methoxy-4-aminobenzamide. Finally, the 3-iodo-5-methoxy-4-aminobenzamide is reacted with isobutyl chloroformate to form this compound.

Scientific Research Applications

3-iodo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide has been used in various scientific research studies. The compound has been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of the compound.